Cas no 33842-14-7 (1-(2H-1,3-benzodioxol-4-yl)ethan-1-one)

• Product Name: 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one
• CAS No: 33842-14-7
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD13689051
• CID: 1460205
• PubChem ID: 13731006
• Update Time: 2025-06-13

1-(2H-1,3-benzodioxol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,3-benzodioxol-4-yl)-
• 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one

• MDL： MFCD13689051
• Inchi： 1S/C9H8O3/c1-6(10)7-3-2-4-8-9(7)12-5-11-8/h2-4H,5H2,1H3
• InChI Key： OFSKUXTYCXGOIU-UHFFFAOYSA-N
• SMILES： O1COC2C=CC=C(C(C)=O)C1=2

Computed Properties

• Exact Mass: 164.04734

Experimental Properties

• PSA: 35.53

Additional information on 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one

Recent Advances in the Study of 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one (CAS: 33842-14-7) and Its Applications in Chemical Biology and Medicine

The compound 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one (CAS: 33842-14-7) has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This brief aims to provide an updated overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. Recent studies have highlighted its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders.

One of the most notable advancements in the study of 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one is its application in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized a combination of molecular docking and in vitro assays to identify the most promising candidates, with several derivatives showing IC50 values in the nanomolar range. These findings suggest that 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one could serve as a scaffold for designing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the neuroprotective potential of 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one. A 2022 study in Neuropharmacology reported that this compound and its analogs can modulate the activity of monoamine oxidase B (MAO-B), an enzyme associated with neurodegenerative diseases such as Parkinson's. The study employed a combination of enzymatic assays and behavioral tests in animal models, revealing that certain derivatives significantly reduced oxidative stress and improved motor function. These results underscore the compound's potential as a lead structure for developing neuroprotective therapies.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one to improve yield and purity. A 2023 paper in Organic Process Research & Development described a novel catalytic method using palladium nanoparticles, which achieved a 90% yield under mild conditions. This advancement not only enhances the scalability of the compound but also reduces the environmental impact of its synthesis, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of 1-(2H-1,3-benzodioxol-4-yl)ethan-1-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's versatility and potential as a valuable tool in chemical biology and drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as oncology and infectious diseases, further expanding its utility in medicine.